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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B082367 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Disperse Red 82
Powder

Introduction
Disperse Red 82, a monoazo dye, is a significant colorant used primarily in the textile industry

for dyeing synthetic fibers such as polyester.[1][2] Its molecular structure, characterized by a

cyano group, a nitro group, and N,N-di(2-acetoxyethyl)aniline, imparts properties like good light

fastness and thermal stability, making it suitable for high-temperature dyeing processes. This

guide provides a comprehensive overview of the physical and chemical characteristics of

Disperse Red 82, tailored for researchers, scientists, and professionals in drug development

who may encounter this compound in various analytical contexts.

Chemical Identity and Molecular Structure
Disperse Red 82 is identified by several names and registry numbers. Its structure is based on

an azo linkage between a diazo component, 2-cyano-4-nitroaniline, and a coupling component,

N,N-di(2-acetoxyethyl)aniline.[1][3]
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Identifier Value Source(s)

IUPAC Name

2-[N-(2-acetyloxyethyl)-4-[(2-

cyano-4-

nitrophenyl)diazenyl]anilino]eth

yl acetate

[3][4][5]

CAS Number 12223-42-6, 30124-94-8 [1][3][4][6][7]

C.I. Name C.I. Disperse Red 82 [1]

C.I. Number 11140 [1][4]

Molecular Formula C₂₁H₂₁N₅O₆ [1][3][4][6][7][8]

Synonyms
Terasil Red 3BL, Balicron Red

C-3B, Begacron Red 3B
[7][8][9]

Physicochemical Properties
The physical and chemical properties of Disperse Red 82 powder are summarized below.

These characteristics are crucial for understanding its behavior in various applications, from

dyeing processes to environmental fate studies.

Physical Properties
Property Value Source(s)

Physical Appearance Dark brown powder [1][2][3][9][10]

Molecular Weight 439.42 g/mol [1][3][4][7][8]

Boiling Point 620.2 ± 55.0 °C (Predicted) [5][8][9]

Density 1.28 g/cm³ (Predicted) [3][5][9]

Solubility

Insoluble in water.[1][2][3][9]

[10][11] Soluble in some

organic solvents.[12] Solubility

in supercritical CO₂ is

enhanced with ethanol as a

cosolvent.[13]
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Computed Molecular Descriptors
These values are computationally predicted and provide insight into the molecule's behavior in

biological and chemical systems.

Descriptor Value Source(s)

XLogP3-AA 3.1 [4][7]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
10 [7]

Topological Polar Surface Area 150 Å² [4][7]

Experimental Protocols & Methodologies
This section details the standard experimental methodologies for the synthesis and

characterization of Disperse Red 82.

Synthesis Protocol: Diazotization and Azo Coupling
The industrial production of Disperse Red 82 is a well-established two-stage process.[3]

Diazotization of 2-cyano-4-nitroaniline:

The primary aromatic amine, 2-cyano-4-nitroaniline, serves as the diazo component.[1][3]

It is treated with nitrous acid (HNO₂), which is typically generated in situ from sodium

nitrite and a strong mineral acid (e.g., hydrochloric acid).[3]

This reaction is conducted at low temperatures (0–5 °C) to ensure the stability of the

resulting diazonium salt.[3]

Azo Coupling:

The solution containing the newly formed diazonium salt is then added to a solution of the

coupling component, N,N-di(2-acetoxyethyl)aniline.[1][3]
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This electrophilic substitution reaction forms the stable azo bond (-N=N-), creating the final

Disperse Red 82 molecule.[3]

The product is then filtered, ground, and dried.[9]
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Caption: Synthesis pathway of Disperse Red 82.

Analytical Characterization Workflow
A typical workflow for the comprehensive analysis of Disperse Red 82 powder involves

multiple spectroscopic and chromatographic techniques.
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Caption: General analytical workflow for Disperse Red 82.

Spectroscopic Methods
Ultraviolet-Visible (UV-Vis) Spectroscopy: This is a fundamental technique for characterizing

the dye's chromophore. The UV-Vis spectrum of Disperse Red 82 is characterized by broad

absorption bands in the visible region, typically recorded between 320 and 680 nm.[3][14]

This analysis provides information about the electronic transitions responsible for its color.

Fourier Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the molecule. The spectrum would show characteristic peaks for C-H

stretching, C=O stretching from the acetate groups, and vibrations associated with the cyano

(-C≡N) and nitro (-NO₂) groups.[3]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), particularly with

Electrospray Ionization (ESI), is crucial for definitive molecular identification.[3] ESI-MS is

typically performed in positive ion mode, where the molecule is protonated to form the

[M+H]⁺ adduct, allowing for exact mass measurement and confirmation of the elemental

composition.[3]

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for

assessing the purity of Disperse Red 82 and separating it from precursors or by-products.[3]

Reverse-phase columns, such as C18, are commonly used with a suitable mobile phase to

achieve separation.[3] This technique is essential for quality control in production and for

monitoring the dye in environmental samples.[3]

Dyeing and Fastness Properties
Disperse Red 82 is primarily used for dyeing polyester and its blends.[1][2] Its non-ionic nature

means it relies on Van der Waals forces and hydrogen bonds for its affinity to the hydrophobic

polyester fibers.[3]
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Fastness Property Rating (Polyester) Test Method Source(s)

Light Fastness

(Xenon)
6-7 (out of 8) ISO 105-B02 [15]

Washing Fastness 4 (out of 5) ISO 105-CO3 [15]

Sublimation Fastness 4 (out of 5) ISO 105-P01 [15]

Rubbing Fastness

(Dry)
4 (out of 5) ISO 105-X12 [15]

Rubbing Fastness

(Wet)
4 (out of 5) ISO 105-X12 [15]

(Note: Fastness ratings are on a scale where higher numbers indicate better performance.)

Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Disperse Red 82 may cause an allergic skin reaction.[4] Standard safety precautions

should be observed when handling the powder.

Handling: Use in a well-ventilated area.[16][17] Avoid dust formation and contact with skin,

eyes, and clothing.[6][16][17]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and safety

goggles.[16][17]

Storage: Store in a cool, dry place in a tightly closed container, away from sources of

ignition.[17]

Conclusion
Disperse Red 82 is a well-characterized monoazo dye with a specific set of physical and

chemical properties that make it highly effective for coloring synthetic textiles. Its synthesis is a

standard two-step industrial process, and its characterization relies on a suite of modern

analytical techniques, including spectroscopy and chromatography. Understanding these
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characteristics is essential for its effective application in industry and for assessing its

environmental and toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082367#physical-and-chemical-characteristics-of-
disperse-red-82-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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